Mangiferonic acid
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Overview
Description
Mangiferonic acid is a bioactive compound found in mangoes, which has been gaining attention in recent years due to its potential therapeutic properties. This compound has been shown to possess a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. In
Scientific Research Applications
Chemical Marker Identification : Mangiferonic acid has been identified as a specific chemical marker for Alnus nepalensis, which is significant for botanical and ecological studies (Phan et al., 2010).
Anti-melanin Deposition Activity : A study found that 23-acetoxy-mangiferonic acid isolated from Malaysian Garcinia sp. showed anti-melanin deposition activity by downregulating tyrosinase gene expression (Nugroho et al., 2018).
Structural Characterization : Research on the stem-bark of Mangifera indica led to the isolation and structural elucidation of new triterpenoids, including 29-hydroxymangiferonic acid, which contributes to the understanding of this plant’s chemical composition (Anjaneyulu et al., 1994).
Iron Chelation and Antioxidant Activity : Mangiferin, a glucosylxanthone related to mangiferonic acid, has shown iron-complexing ability and antioxidant activity, offering potential therapeutic applications in diseases related to abnormal iron distribution or iron overload (Andreu et al., 2005).
Molecular Characterization of Cycloartane Triterpenes : Research has led to the unambiguous NMR characterization of cycloartane triterpenes from Mangifera indica, including mangiferonic acid, enhancing the understanding of its molecular structure (Escobedo-Martínez et al., 2012).
Nanoparticle Formulation for Biological Activity : Mangiferin-loaded polymeric nanoparticles have been developed, characterized, and shown to have anti-topoisomerase activity and cytotoxicity, highlighting the potential for medical applications (Razura-Carmona et al., 2019).
Quantification and Purification for Therapeutic Applications : Mangiferin has been quantified and purified from Chinese mango cultivars, demonstrating its protective effects on human cells under oxidative stress, suggesting therapeutic potential in oxidative stress-related diseases (Luo et al., 2012).
Metabolic and Health Benefits : Studies indicate that mangiferin decreases plasma free fatty acids, promoting their catabolism in the liver through activation of AMPK, which is beneficial in managing metabolic syndrome (Niu et al., 2012).
properties
CAS RN |
13878-90-5 |
---|---|
Product Name |
Mangiferonic acid |
Molecular Formula |
C30H46O3 |
Molecular Weight |
454.7 g/mol |
IUPAC Name |
(E,6R)-2-methyl-6-[(1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-6-oxo-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]hept-2-enoic acid |
InChI |
InChI=1S/C30H46O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-23H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+/t19-,21-,22+,23+,27-,28+,29-,30+/m1/s1 |
InChI Key |
MZPNVEOVZSHYMZ-NTXGJNAHSA-N |
Isomeric SMILES |
C[C@H](CC/C=C(\C)/C(=O)O)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CCC(=O)C5(C)C)C)C |
SMILES |
CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C |
Canonical SMILES |
CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C |
melting_point |
187-189°C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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